Cas no 2034601-25-5 (ethyl N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}carbamate)

• Product Name: ethyl N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}carbamate
• CAS No: 2034601-25-5
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 5897379
• PubChem ID: 119102737
• Update Time: 2025-10-15

ethyl N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}carbamate
• ethyl N-[2-(5-cyclopropyl-3-pyrazin-2-ylpyrazol-1-yl)ethyl]carbamate
• ethyl N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}carbamate
• ethyl (2-(5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)carbamate
• AKOS026694966
• F6525-1661
• 2034601-25-5

• Inchi： 1S/C15H19N5O2/c1-2-22-15(21)18-7-8-20-14(11-3-4-11)9-12(19-20)13-10-16-5-6-17-13/h5-6,9-11H,2-4,7-8H2,1H3,(H,18,21)
• InChI Key： BYQONIMWOUHACI-UHFFFAOYSA-N
• SMILES： O(CC)C(NCCN1C(=CC(C2C=NC=CN=2)=N1)C1CC1)=O

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.9Ų

Additional information on ethyl N-{2-5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}carbamate

Ethyl N-{2-[5-Cyclopropyl-3-(Pyrazin-2-Yl)-1H-Pyrazol-1-Yl]Ethyl}Carbamate: A Comprehensive Overview

Ethyl N-{2-[5-Cyclopropyl-3-(Pyrazin-2-Yl)-1H-Pyrazol-1-Yl]Ethyl}Carbamate, identified by the CAS number 2034601-25-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a pyrazole ring substituted with a cyclopropyl group and a pyrazine moiety, making it a unique entity in terms of both structural complexity and potential biological activity.

The synthesis of ethyl N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}carbamate involves a series of carefully designed reactions. The starting material is typically a substituted pyrazole derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the desired substituents. The presence of the cyclopropyl group adds stability to the molecule due to its ring strain, while the pyrazine ring contributes aromaticity and potential sites for further functionalization. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in targeting specific enzymes or receptors.

One of the most intriguing aspects of this compound is its potential biological activity. Researchers have been exploring its role as a candidate for various therapeutic applications. For instance, preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain kinases, which are key players in cellular signaling pathways. This makes it a promising lead compound for the development of kinase inhibitors, which are crucial in treating conditions such as cancer and inflammatory diseases.

Moreover, the structural versatility of ethyl N-{2-[5-cyclopropyl-3-(pyrazin-2-yl)-1H-pyrazol-1-Yl]ethyl}carbamate allows for further modifications to enhance its pharmacokinetic properties. By altering the substituents on the pyrazole or pyrazine rings, chemists can optimize parameters such as solubility, bioavailability, and metabolic stability. These modifications are essential for translating laboratory findings into clinically relevant drugs.

In terms of environmental impact, this compound has been studied for its potential use as an agrochemical. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a candidate for herbicides or growth regulators. However, extensive toxicity studies are required to ensure that its application does not pose risks to non-target organisms or ecosystems.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of ethyl N-{2-[5-cyclopropyl-3-(pyrazin-2-Yl)-1H-pyrazol-Ylethyl}carbamate. Quantum mechanical calculations have provided insights into its electronic structure, which can guide further synthetic efforts and mechanistic studies. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, ethyl N-{2-[5-cyclopropyl-3-(pyrazin-2-Yl)-1H-pyrazol-Ylethyl}carbamate (CAS No 2034601-25) represents a valuable addition to the arsenal of compounds being explored for their therapeutic and agricultural applications. Its unique structure, coupled with recent advances in synthetic and computational methodologies, positions it as a promising candidate for future research and development efforts.